BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(Dimethylamino)ethanethioamide
hydrochloride molecular structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
2-

Compound Name: (Dimethylamino)ethanethioamide
hydrochloride

CAS No.: 114166-44-8

Cat. No.: B039691
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An In-depth Technical Guide on 2-(Dimethylamino)ethanethioamide Hydrochloride

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and analysis of 2-(Dimethylamino)ethanethioamide hydrochloride, a key
intermediate in pharmaceutical synthesis. The information is intended for researchers,
scientists, and professionals in drug development.

Molecular Structure and Chemical Properties

2-(Dimethylamino)ethanethioamide hydrochloride is an organic salt with the chemical
formula C4H11CIN2S.[1] It consists of a thioamide functional group attached to a
dimethylaminoethyl backbone, with the hydrochloride salt enhancing its stability and solubility
in certain solvents.[1]

Table 1: Chemical Identifiers and Properties
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Property Value
2-

IUPAC Name (dimethylamino)ethanethioamide;hydrochloride[
1]

Molecular Formula C4H11CIN2S[1]

Molecular Weight 154.66 g/mol [1]

CAS Number 27366-72-9, 114166-44-8[1]

Physical Form Light yellow to yellow solid[2]

N Keep in a dark place, under an inert
Storage Conditions
atmosphere, at room temperature.[2]

InChl Key OQANDCSWKZVVQI-UHFFFAOYSA-N[2]
SMILES CN(C)CC(=S)N.CI[1]
Synthesis

While a specific, detailed, stand-alone synthesis protocol for 2-
(Dimethylamino)ethanethioamide hydrochloride is not readily available in the searched
literature, its preparation is a key step in the synthesis of the Hz receptor antagonist, Nizatidine.
The general approach involves the thioamidation of a corresponding amine.

General Synthetic Approach: Thioamidation

The synthesis of thioamides can be achieved through various methods, one of which is the
reaction of an amine with a thiocarbonylating agent. A common laboratory-scale method
involves the treatment of an amide with a thionating agent like Lawesson's reagent or
phosphorus pentasulfide.
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General Thioamide Synthesis Workflow
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Caption: General workflow for the synthesis of 2-(Dimethylamino)ethanethioamide
hydrochloride.

Experimental Protocol (Hypothetical)

Based on general principles of organic synthesis, a plausible method for the laboratory
preparation of 2-(Dimethylamino)ethanethioamide hydrochloride is outlined below. Note:
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This is a generalized procedure and requires optimization and safety assessment before
implementation.

Materials:

N,N-Dimethylethylenediamine

A suitable thiocarbonylating agent (e.g., O-ethyl thioformate or a similar reagent)

Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)

Hydrochloric acid (solution in a suitable solvent, e.g., diethyl ether or dioxane)
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve N,N-dimethylethylenediamine in the
anhydrous solvent under a nitrogen atmosphere.

e Cool the solution in an ice bath.
o Slowly add the thiocarbonylating agent dropwise to the stirred solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture again in an ice bath.

» Slowly add a solution of hydrochloric acid in the chosen solvent to precipitate the
hydrochloride salt.

o Collect the precipitate by vacuum filtration, wash with cold anhydrous solvent, and dry under
vacuum to yield 2-(Dimethylamino)ethanethioamide hydrochloride.

Spectroscopic Analysis

Detailed experimental spectroscopic data for 2-(Dimethylamino)ethanethioamide
hydrochloride is not widely published. However, based on the known structure, the expected
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spectral characteristics can be predicted. For comparison, the spectral data for the closely
related compound, 2-(dimethylamino)ethanethiol hydrochloride, is available and can provide
some reference points.[3][4]

Table 2: Predicted Spectroscopic Data

Technique Predicted Chemical Shifts /| Bands

Signals corresponding to the N-methyl protons
(singlet), the two methylene groups (triplet-like
multiplets), and the thioamide protons (broad
1H NMR _ _
singlet). The protons on the carbon adjacent to
the positively charged nitrogen will be shifted

downfield.

Resonances for the N-methyl carbons, the two

methylene carbons, and the thiocarbonyl carbon
13C NMR . N

(C=S), which is expected to be significantly

downfield.

Characteristic peaks for N-H stretching
FTR ( )y (thioamide), C-H stretching (alkyl), C-N
-IR (cm~
stretching, and a strong band associated with

the C=S (thioamide) stretching vibration.

Biological Activity and Applications

The primary documented application of 2-(Dimethylamino)ethanethioamide hydrochloride is
as a crucial building block in the synthesis of Nizatidine, a histamine Hz receptor antagonist
used to treat peptic ulcers and gastroesophageal reflux disease.[5]

Its inherent biological activity is linked to its nucleophilic character, which allows it to participate
in various biochemical pathways and interact with enzymes and proteins.[1] It has been
investigated as a precursor in the synthesis of fluorescent thiocholine esters. These esters are
potent substrates for the enzyme human fibrinoligase, which is involved in blood clotting.
Studying the interaction of these fluorescent substrates with fibrinoligase can aid in
understanding the enzyme's function and in the development of new therapeutic strategies for
thrombosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(Dimethylamino)ethanethioamide hydrochloride
molecular structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b039691/docs#2-dimethylamino-ethanethioamide-
hydrochloride-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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